Cas no 1361872-24-3 (4-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxaldehyde)

4-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxaldehyde is a fluorinated pyridine derivative featuring a unique combination of functional groups, including an aminomethyl substituent, difluoromethyl group, and trifluoromethyl group on the pyridine ring. The presence of the aldehyde moiety at the 5-position enhances its reactivity, making it a versatile intermediate in organic synthesis and medicinal chemistry. The electron-withdrawing trifluoromethyl and difluoromethyl groups contribute to its stability and influence its electronic properties, while the aminomethyl group provides a reactive site for further functionalization. This compound is particularly valuable in the development of pharmaceuticals and agrochemicals due to its ability to modulate biological activity and improve metabolic stability. Its structural features make it suitable for applications in drug discovery, especially in the design of enzyme inhibitors or receptor modulators.

4-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxaldehyde structure

1361872-24-3 structure

Product Name:4-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxaldehyde

CAS No:1361872-24-3

MF:C₉H₇F₅N₂O

MW:254.156699419022

CID:4932642

Update Time:2025-07-02

4-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxaldehyde
- Inchi： 1S/C9H7F5N2O/c10-8(11)7-6(9(12,13)14)5(1-15)4(3-17)2-16-7/h2-3,8H,1,15H2
- InChI Key： NJHZQPWINZWHNQ-UHFFFAOYSA-N
- SMILES： FC(C1C(C(F)F)=NC=C(C=O)C=1CN)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 271
XLogP3: 0.7
Topological Polar Surface Area: 56

4-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A022000536-500mg	4-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxaldehyde	1361872-24-3	97%	500mg	$1,078.00	2022-04-02
Alichem	A022000536-1g	4-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxaldehyde	1361872-24-3	97%	1g	$1,696.80	2022-04-02